Cas no 902249-26-7 (N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide)

• Product Name: N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide
• CAS No: 902249-26-7
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 6366487
• PubChem ID: 15943695
• Update Time: 2025-07-10

N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide
• 4-propoxy-N-(tetrahydro-2-furanylmethyl)-1-naphthalenesulfonamide
• 1-Naphthalenesulfonamide, 4-propoxy-N-[(tetrahydro-2-furanyl)methyl]-
• 4-propoxy-N-((tetrahydrofuran-2-yl)methyl)naphthalene-1-sulfonamide
• AKOS002296251
• N-[(oxolan-2-yl)methyl]-4-propoxynaphthalene-1-sulfonamide
• N-(oxolan-2-ylmethyl)-4-propoxynaphthalene-1-sulfonamide
• 902249-26-7
• F1696-0063
• Z57705423
• AP-263/42611029
• AKOS016324438
• (oxolan-2-ylmethyl)[(4-propoxynaphthyl)sulfonyl]amine

• Inchi： 1S/C18H23NO4S/c1-2-11-23-17-9-10-18(16-8-4-3-7-15(16)17)24(20,21)19-13-14-6-5-12-22-14/h3-4,7-10,14,19H,2,5-6,11-13H2,1H3
• InChI Key： TVFKJMBOLBISLY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCO2)(=O)=O)=C2C(C=CC=C2)=C(OCCC)C=C1

Computed Properties

• Exact Mass: 349.13477939g/mol
• Monoisotopic Mass: 349.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 529.1±56.0 °C(Predicted)
• pka: 11.29±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide

N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide: A Comprehensive Overview

N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide (CAS No. 902249-26-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide is composed of a naphthalene ring system, a sulfonamide group, and an oxolan derivative. The naphthalene moiety provides a rigid and planar framework, which can enhance the compound's binding affinity to target proteins. The sulfonamide functional group is known for its ability to form hydrogen bonds and electrostatic interactions, making it a valuable component in drug design. The oxolan derivative, specifically the 2-methyl group, adds steric bulk and can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide in modulating specific biological processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. The researchers found that the compound effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In another study conducted by a team at the University of California, researchers investigated the pharmacokinetic properties of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide. The results indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further preclinical and clinical evaluation. The compound's high oral bioavailability and low toxicity profile were particularly noteworthy.

The therapeutic potential of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide extends beyond its anti-inflammatory properties. Recent research has also explored its role in neurodegenerative diseases. A 2023 study published in the Journal of Neurochemistry reported that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide also makes it an attractive scaffold for medicinal chemists to explore through structure-based drug design (SBDD). By modifying various functional groups within the molecule, researchers can optimize its pharmacological properties to achieve better efficacy and safety profiles. For example, substituting different alkyl groups on the propoxy chain or introducing additional functional groups on the naphthalene ring can lead to compounds with enhanced selectivity and potency.

In addition to its therapeutic applications, N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide has been studied for its potential use as a research tool. Its ability to selectively bind to specific protein targets makes it valuable for investigating protein-protein interactions and signaling pathways. This can provide insights into disease mechanisms and aid in the identification of new therapeutic targets.

The synthesis of N-(oxolan-2-yl)methyl-4-propoxynaphthalene-1-sulfonamide involves several well-established chemical reactions. A typical synthetic route begins with the preparation of 4-propoxy-naphthalenecarboxylic acid, which is then converted into the corresponding sulfonyl chloride. The sulfonyl chloride is subsequently reacted with (oxolan-2-yloxy)methanamine to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production if required.

In conclusion, N-(oxolan-2-yloxy)methyl)-4-propoxy-naphthalenecarboxylic acid sulfonamide (CAS No. 902249-26-7) is a multifaceted compound with significant potential in both therapeutic applications and research tools. Its unique structural features and favorable pharmacological properties make it an exciting area of focus for ongoing studies in medicinal chemistry and pharmaceutical development. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.